Cas no 29880-25-9 (N~2~-(Phenylcarbonyl)asparagine)

• Product Name: N~2~-(Phenylcarbonyl)asparagine
• CAS No: 29880-25-9
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 268882
• PubChem ID: 229813
• Update Time: 2025-04-19

N~2~-(Phenylcarbonyl)asparagine Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,N2-benzoyl-
• 2-BENZOYLAMINO-SUCCINAMIC ACID
• 4-amino-2-benzamido-4-oxobutanoic acid
• AC1L5I4Y
• AC1Q4ZJR
• benzoylasparagine
• Enamine_005121
• N~2~-(phenylcarbonyl)asparagine
• n2-benzoylasparagine
• N2-Benzoyl-L-asparagin
• N2-benzoyl-L-asparagine
• N-Benzoyl-asparagin
• N-Benzoyl-l-asparagine
• NSC23805
• DTXSID00282006
• VS-02648
• 3-(C-HYDROXYCARBONIMIDOYL)-2-(PHENYLFORMAMIDO)PROPANOIC ACID
• SMR000387095
• 2-BENZOYLAMINO-SUCCINAMICACID
• AKOS000264383
• AB00698022-06
• CHEMBL1990443
• Oprea1_293306
• AKOS016050183
• NSC-23805
• 201734-97-6
• SCHEMBL5280601
• IDI1_007708
• MLS001048900
• 3-carbamoyl-2-(phenylformamido)propanoic acid
• EN300-04678
• HMS1408I17
• HMS2267D12
• 29880-25-9
• N~2~-(Phenylcarbonyl)asparagine

• Inchi： 1S/C11H12N2O4/c12-9(14)6-8(11(16)17)13-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,14)(H,13,15)(H,16,17)
• InChI Key： CNRAIJZCOJXFAK-UHFFFAOYSA-N
• SMILES： OC(C(CC(N)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 235.07193
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 112.32
• LogP: 0.83620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives